Cas no 62-50-0 (Ethyl methanesulfonate)

• Product Name: Ethyl methanesulfonate
• CAS No: 62-50-0
• MF: C₃H₈O₃S
• MW: 124.158820152283
• MDL: MFCD00007559
• CID: 33788
• PubChem ID: 6113
• Update Time: 2025-04-18

Ethyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• ethyl methanesulphonate
• Ethyl methyl sulfonate
• Ethyl methanesulfonate
• Ethylmethanesulfonate Solution
• CB 1528
• EMS
• ETHYL MESYLATE
• Ethylmesilate
• Half-Myleran
• methanesulfonic acid ethyl ester
• rcrawastenumberu119
• NSC 26805
• O-Ethylmethylsulfonate
• Ethylmesylate
• Methanesulfonic acid, ethyl ester
• RCRA waste number U119
• Methylsulfonic acid, ethyl ester
• Ethyl methansulphonate
• Ethyl ester of methylsulfonic acid
• Ethyl ester of methanesulfonic acid
• Methanesulphonic acid ethyl ester
• Ethyl ester of methylsulphonic acid
• Ethyl ester of methanesulphonic acid
• ENT 26396
• Ethylester kyseliny metha
• CS-W016570
• DTXCID705309
• WLN: WS1&O2
• AMY38422
• RCRA waste no. U119
• M0607
• EINECS 200-536-7
• SCHEMBL2296
• AI3-26396
• EN300-1238093
• Ethylmethane Sulfonate
• Ethylmethyl sulphonate
• DS-3245
• NCGC00090890-02
• CAS-62-50-0
• ETHYL METHANESULFONATE [HSDB]
• Ethyl methanesulfonate, liquid
• Ethylester kyseliny methansulfonove [Czech]
• NSC-26805
• MLS002152903
• ETHYL METHANESULFONATE [IARC]
• NSC26805
• LS-1479
• CHEBI:23994
• CHEMBL338686
• BCP34359
• Ethyl methansulfonate
• Q416643
• CCRIS 299
• SMR001224511
• Ethyl methane sulfonate
• UNII-9H154DI0UP
• HSDB 4007
• ethyl methanesulfonic acid
• BRN 0773969
• 62-50-0
• FT-0628288
• methanesulfonate ethyl
• C19239
• Ethyl methanesulfonate, 99%
• AKOS006221868
• ETHYL METHANESULFONATE [MI]
• Methanesulfonic acid, ethyl ester; (Ethyl methanesulfonate)
• H10715
• DTXSID6025309
• NCGC00090890-01
• 9H154DI0UP
• ETHYL-D5 METHANESULFONATE
• HY-W015854
• Ethyl methanesulfonate, >=98.0% (T)
• Ethyl Mesilate
• NCI60_002168
• ethylmethansulfonat-
• Ethyl mesylate;Methanesulfonic acid, ethyl ester
• Ethyl methanesulfonate, certified reference material, TraceCERT(R)
• C3H8O3S
• ENT 26,396
• MFCD00007559
• InChI=1/C3H8O3S/c1-3-6-7(2,4)5/h3H2,1-2H
• HMS3039D16
• Ethylester kyseliny methansulfonove
• NCGC00257560-01
• methylsulfonic acid ethyl ester
• W-104993
• Tox21_200006
• NS00022545
• DB-054182
• FM11879
• ethylmethanesulfonate
• ETHYL METHANESULFONATE (IARC)
• Halfmyleran
• METHANESULPHONIC ACID, ETHYL ESTER
• Mesylate, Ethyl
• Sulfonate, Ethylmethane
• ethylmethanesulphonate
• Mesilate, Ethyl
• 200-536-7
• Methanesulfonate, Ethyl
• O-ETHYL METHYLSULFONATE
• UYB79544

• MDL： MFCD00007559
• Inchi： 1S/C3H8O3S/c1-3-6-7(2,4)5/h3H2,1-2H3
• InChI Key： PLUBXMRUUVWRLT-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC
• BRN： 773969

Computed Properties

• Exact Mass: 124.01900
• Monoisotopic Mass: 124.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 51.8

Experimental Properties

• Color/Form: Colorless transparent oily liquid
• Density: 1.206 g/mL at 20 °C
• Melting Point: < 25 °C
• Boiling Point: 85-86 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: n20/D 1.418(lit.)
• Solubility: 50-100g/l
• Water Partition Coefficient: Miscible with water.
• Stability/Shelf Life: Stable. Combustible. Incompatible with water, alkalies, oxidizing agents.
• PSA: 51.75000
• LogP: 1.06330
• Solubility: Soluble in ether, ethanol, chloroform, slightly soluble in water.
• Merck: 3827
• Sensitiveness: Moisture Sensitive

Ethyl methanesulfonate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H351
• Warning Statement： P281
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 46-22-40
• Safety Instruction： S53-S23-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• RTECS：PB2100000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R46; R22; R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt